Cas no 588-92-1 (N-4-(Acetylamino)phenylglycine)

• Product Name: N-4-(Acetylamino)phenylglycine
• CAS No: 588-92-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD06849845
• CID: 384519
• PubChem ID: 220767
• Update Time: 2025-06-29

N-4-(Acetylamino)phenylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[4-(acetylamino)phenyl]-
• (4-Acetylamino-phenyl)-amino-acetic acid
• 2-((4-acetamidophenyl)amino)acetic acid
• 2-[(4-acetamidophenyl)amino]acetic acid
• LS-04651
• MFCD06849845
• NSC-4017
• DTXSID60974319
• SCHEMBL11760216
• NSC4017
• N-{4-[(1-Hydroxyethylidene)amino]phenyl}glycine
• 2-(4-acetamidoanilino)acetic acid
• n-[4-(acetylamino)phenyl]glycine
• 2-((4-Acetamidophenyl)amino)aceticacid
• 588-92-1
• SB78065
• AKOS005174858
• N-4-(Acetylamino)phenylglycine

• MDL： MFCD06849845
• Inchi： 1S/C10H12N2O3/c1-7(13)12-9-4-2-8(3-5-9)11-6-10(14)15/h2-5,11H,6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： XOLVDWAUHOXWJA-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 535.4°Cat760mmHg
• Flash Point: 277.6°C
• Refractive Index: 1.657
• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-(Acetylamino)phenylglycine

N-4-(Acetylamino)phenylglycine (CAS No. 588-92-1): An Overview of Its Properties, Applications, and Recent Research

N-4-(Acetylamino)phenylglycine (CAS No. 588-92-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of its chemical properties, potential uses, and recent advancements in research.

N-4-(Acetylamino)phenylglycine is an aromatic amino acid derivative characterized by its unique structure, which includes an acetylamino group attached to a phenylglycine backbone. The compound's molecular formula is C₁₀H₁₃NO₃, and its molecular weight is 195.21 g/mol. The presence of the acetylamino group imparts specific chemical and biological properties that make it valuable in various applications.

In the realm of pharmaceuticals, N-4-(Acetylamino)phenylglycine has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the role of N-4-(Acetylamino)phenylglycine derivatives in modulating enzyme activity, particularly in the context of neurodegenerative disorders such as Alzheimer's disease. The findings suggested that certain derivatives exhibit potent inhibitory effects on key enzymes involved in disease progression, opening new avenues for therapeutic intervention.

Beyond pharmaceuticals, N-4-(Acetylamino)phenylglycine has found applications in chemical synthesis due to its reactivity and functional group versatility. It serves as an intermediate in the synthesis of complex organic molecules, including polymers and small molecules with specific biological activities. A notable example is its use in the preparation of functionalized polymers for drug delivery systems. A study published in the Journal of Polymer Science Part A: Polymer Chemistry (2022) demonstrated that N-4-(Acetylamino)phenylglycine-based polymers exhibit enhanced biocompatibility and controlled release properties, making them suitable for targeted drug delivery applications.

The material science community has also shown interest in N-4-(Acetylamino)phenylglycine. Its unique chemical structure allows for the design of advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, have explored the use of N-4-(Acetylamino)phenylglycine as a monomer for the synthesis of conductive polymers. These polymers exhibit excellent electrical conductivity and stability, making them promising candidates for applications in electronic devices and sensors.

In addition to its practical applications, recent research has delved into the fundamental properties of N-4-(Acetylamino)phenylglycine. A study published in the Journal of Physical Chemistry B (2021) investigated the molecular dynamics and solvation behavior of N-4-(Acetylamino)phenylglycine in various solvents. The results provided insights into its conformational flexibility and solvent interactions, which are crucial for understanding its behavior in different environments.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and environmental fate of N-4-(Acetylamino)phenylglycine has shown that it exhibits favorable biodegradation profiles under aerobic conditions. A study published in the Journal of Environmental Science and Health Part B: Pesticides, Food Contaminants, and Agricultural Wastes (2023) reported that microbial communities efficiently degrade N-4-(Acetylamino)phenylglycine, minimizing its potential environmental impact.

In conclusion, N-4-(Acetylamino)phenylglycine (CAS No. 588-92-1) is a multifaceted compound with a wide range of applications across pharmaceuticals, chemical synthesis, materials science, and environmental science. Its unique chemical structure and properties make it a valuable resource for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, ensuring its relevance and importance in various scientific fields.